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Compound of Interest

Compound Name: 2-Phenyilthiazolidine
CAS No.: 4569-82-8
Cat. No.: B1205856
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Phenylthiazolidine, a heterocyclic
compound that serves as a key structural motif in a variety of biologically active molecules. This
document details its fundamental chemical properties, experimental synthesis protocols, and
explores the broader pharmacological context of the thiazolidine class of compounds.

Core Chemical and Physical Properties

2-Phenylthiazolidine, a derivative of thiazolidine, possesses a phenyl group at the second
position of the thiazolidine ring. Its core properties are summarized below.
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Property Value Reference
CAS Number 4569-82-8 [1]
Molecular Formula CoH11NS [1]
Molecular Weight 165.26 g/mol [1]

Varies based on purity and
Appearance

form

B Soluble in various organic

Solubility

solvents

Synthesis and Experimental Protocols

The synthesis of 2-phenylthiazolidine and its derivatives can be achieved through several
established chemical routes. Below are representative experimental protocols.

Protocol 1: Synthesis of 2-Phenylthiazolidine-4-
carboxylic Acid

This method involves the condensation of an amino acid with an aldehyde.

Materials:

L-cysteine

Benzaldehyde

Ethanol

Water

Diethyl ether

Procedure:
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e A mixture of L-cysteine (0.01 mole) and benzaldehyde (0.01 mole) is prepared in a solution
of ethyl alcohol (100ml) and water (10ml).[2]

e The mixture is stirred at room temperature for 12 hours.[2]
e The resulting precipitated solid is collected by filtration.

e The solid is washed with diethyl ether and dried to afford 2-Phenylthiazolidine-4-carboxylic
acid.[2]

o Recrystallization can be performed from a mixture of water and ethanol.

Protocol 2: Synthesis of 2,3-Diphenylthiazolidin-4-ones

This protocol involves the reaction of a Schiff base with thioglycolic acid.
Materials:

» Aniline N-benzylidene (Schiff base, synthesized from aniline and benzaldehyde)
e Thioglycolic acid

Procedure:

e The Schiff base, aniline N-benzylidene, is synthesized.[3]

e The obtained Schiff base is then reacted with thioglycolic acid to yield 2,3-
diphenylthiazolidin-4-one.[3]

Biological Activity and Signaling Pathways

While specific signaling pathways for 2-Phenylthiazolidine are not extensively detailed in the
literature, the broader class of thiazolidine derivatives exhibits a wide spectrum of
pharmacological activities, including antimicrobial, antioxidant, antidiabetic, and anticancer
effects.[4][5]

A significant body of research exists for a related class of compounds, the thiazolidinediones
(TZDs), which are known to act as agonists for the Peroxisome Proliferator-Activated Receptor
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gamma (PPARYy).[5][6] Activation of PPARY plays a crucial role in the regulation of glucose and
lipid metabolism, which is the basis for the use of TZDs as antidiabetic agents.[6]

The general mechanism of action for TZD antidiabetic activity is illustrated in the following

signaling pathway diagram.

Thiazolidinedione (TZD) L heterodimerizes with

PPARy-RXR
Heterodimer

Click to download full resolution via product page
Caption: PPARYy signaling pathway activated by thiazolidinediones.

Experimental Workflows

The investigation of novel 2-phenylthiazolidine derivatives often follows a structured workflow
from synthesis to biological evaluation.
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Caption: General workflow for drug discovery involving 2-phenylthiazolidine derivatives.

Conclusion

2-Phenylthiazolidine and its derivatives represent a versatile scaffold in medicinal chemistry
with a broad range of demonstrated biological activities. The synthetic routes to these
compounds are well-established, allowing for the generation of diverse chemical libraries for
screening. While the precise mechanisms of action for many derivatives are still under
investigation, the established link between the related thiazolidinedione class and the PPARy
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signaling pathway provides a strong foundation for further research and development in areas
such as metabolic diseases, infectious diseases, and oncology. This guide provides a
foundational understanding for researchers and professionals aiming to explore the therapeutic
potential of this important class of heterocyclic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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